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Compound of Interest

Compound Name: Impentamine dihydrobromide

Cat. No.: B582877

Technical Support Center: Impentamine
Dihydrobromide

This technical support center provides researchers, scientists, and drug development
professionals with a comprehensive guide to the solubility, preparation, and handling of
impentamine dihydrobromide.

Frequently Asked Questions (FAQSs)

Q1: What is the solubility of impentamine dihydrobromide in common laboratory solvents?

Al: Impentamine dihydrobromide exhibits good solubility in aqueous solutions and some
organic solvents. It is soluble up to 100 mM in both water and Dimethyl Sulfoxide (DMSO)[1].
Specific quantitative solubility data in other solvents such as ethanol or Phosphate-Buffered
Saline (PBS) is not readily available in the literature. However, given its high solubility in water,
it is expected to be soluble in PBS and other agueous buffers.

Q2: How should | prepare a stock solution of impentamine dihydrobromide?

A2: Based on its solubility, stock solutions of impentamine dihydrobromide can be prepared
in either water or DMSO at concentrations up to 100 mM. For biological experiments, preparing
a concentrated stock in DMSO is a common practice. When preparing aqueous solutions,
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using purified water (e.g., deionized or distilled) is recommended. A detailed protocol is
provided in the "Experimental Protocols" section below.

Q3: What are the recommended storage conditions for solid impentamine dihydrobromide
and its solutions?

A3: Solid impentamine dihydrobromide should be stored desiccated at room temperature[1].
For stock solutions, long-term storage recommendations are not specifically documented for
impentamine dihydrobromide. However, based on general practices for similar small
molecules, it is advisable to aliquot stock solutions into single-use volumes and store them at
-20°C or -80°C to minimize freeze-thaw cycles. Aqueous solutions may be more susceptible to
degradation and microbial growth, so sterile filtering and storage at 4°C for short-term use (a
few days) or frozen for long-term storage is recommended. DMSO stocks are generally more
stable when stored at -20°C.

Q4: Is impentamine dihydrobromide sensitive to light or pH?

A4: Specific data on the photostability and pH sensitivity of impentamine dihydrobromide is
not available. However, since the molecule contains an imidazole ring, there is a potential for
photodegradation upon prolonged exposure to light, particularly UV light. Therefore, it is
recommended to protect solutions from light by using amber vials or wrapping containers in foil.
The stability of the compound may also be pH-dependent. It is advisable to prepare solutions in
buffers that are relevant to the experimental conditions and to use them as freshly as possible.
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Issue

Potential Cause

Troubleshooting Steps

Precipitation upon dilution of

DMSO stock in agueous buffer.

The compound may be less
soluble in the final aqueous
buffer, especially at high

concentrations.

1. Make the initial serial
dilutions of your concentrated
stock solution in DMSO to a
lower concentration before
adding it to the aqueous bulffer.
2. Ensure the final
concentration of DMSO in your
experimental medium is low
(typically <0.1%) to avoid
solvent-induced artifacts. 3.
Gently vortex or mix the
solution thoroughly after
adding the diluted compound
to the aqueous buffer. 4. If
precipitation persists, consider
preparing the stock solution
directly in an aqueous buffer if
the desired concentration is

achievable.

Difficulty dissolving the solid

compound.

The compound may require
more energy to dissolve

completely.

1. Vortex the solution for a
longer period. 2. Gentle
warming (e.g., in a 37°C water
bath) can aid dissolution, but
be cautious as heat can
degrade some compounds. 3.
Sonication can also be used to

facilitate dissolution.

Inconsistent experimental

results.

This could be due to
degradation of the compound

in solution.

1. Prepare fresh stock
solutions regularly. 2. Aliquot
stock solutions to avoid
repeated freeze-thaw cycles.
3. Protect solutions from light
and store them at the
recommended temperature. 4.

Ensure the pH of your
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experimental buffer is stable
and compatible with the

compound.

Data Presentation

Table 1: Physicochemical Properties of Impentamine Dihydrobromide

Property Value Reference
Molecular Weight 315.05 g/mol [1]

Formula CsH1sN3-2HBr [1]

CAS Number 149629-70-9 [1]

Table 2: Solubility of Impentamine Dihydrobromide

Solvent Solubility Reference
Water Soluble to 100 mM [1]

DMSO Soluble to 100 mM [1]

Ethanol Data not available

Data not available (expected to

PBS
be soluble)

Experimental Protocols

Protocol 1: Preparation of a 100 mM Stock Solution in DMSO

o Materials:
o Impentamine dihydrobromide (solid)

o Anhydrous Dimethyl Sulfoxide (DMSO)
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o Sterile microcentrifuge tubes or vials
o Calibrated balance

o Vortex mixer

e Procedure:

1. Equilibrate the vial of solid impentamine dihydrobromide to room temperature before
opening to prevent moisture condensation.

2. Weigh out the desired amount of the compound. For example, to prepare 1 mL of a 100
mM stock solution, weigh out 31.51 mg of impentamine dihydrobromide (Molecular
Weight = 315.05 g/mol ).

3. Add the weighed compound to a sterile microcentrifuge tube or vial.
4. Add the appropriate volume of DMSO to the tube. For 31.51 mg, add 1 mL of DMSO.

5. Vortex the solution until the compound is completely dissolved. Gentle warming or
sonication can be used if necessary.

6. Aliquot the stock solution into single-use volumes in sterile, light-protected tubes.
7. Store the aliquots at -20°C.

Protocol 2: Preparation of a 10 mM Stock Solution in Water

e Materials:

o Impentamine dihydrobromide (solid)

[e]

Sterile, purified water (e.g., deionized or distilled)

o

Sterile microcentrifuge tubes or vials

Calibrated balance

[¢]

Vortex mixer

[¢]

© 2025 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b582877?utm_src=pdf-body
https://www.benchchem.com/product/b582877?utm_src=pdf-body
https://www.benchchem.com/product/b582877?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b582877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Troubleshooting & Optimization

Check Availability & Pricing

o Sterile filter (0.22 pm)

e Procedure:
1. Equilibrate the vial of solid impentamine dihydrobromide to room temperature.

2. Weigh out the desired amount of the compound. For example, to prepare 1 mL of a 10 mM
stock solution, weigh out 3.15 mg of impentamine dihydrobromide.

3. Add the weighed compound to a sterile tube.
4. Add 1 mL of sterile, purified water.
5. Vortex until the compound is fully dissolved.

6. (Optional but recommended for agueous solutions) Sterile filter the solution using a 0.22
pum syringe filter into a new sterile tube.

7. Aliquot the solution into single-use volumes.

8. For short-term storage (1-2 days), store at 4°C. For long-term storage, store at -20°C or
-80°C.

Mandatory Visualization
Histamine H3 Receptor Signaling Pathway
Impentamine dihydrobromide is a potent and selective antagonist of the histamine H3

receptor. This receptor is a G protein-coupled receptor (GPCR) that primarily couples to the
Gai/o subunit.
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Caption: Histamine H3 Receptor Antagonism by Impentamine Dihydrobromide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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